Cas no 139493-61-1 (5-Chrysenemethanol, 2-methoxy-9-methyl-)

• Product Name: 5-Chrysenemethanol, 2-methoxy-9-methyl-
• CAS No: 139493-61-1
• MF: C₂₁H₁₈O₂
• MW: 302.366425991058
• CID: 1272688
• Update Time: 2024-08-04

5-Chrysenemethanol, 2-methoxy-9-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Chrysenemethanol, 2-methoxy-9-methyl-

• Inchi： 1S/C21H18O2/c1-13-3-4-14-10-16(12-22)21-18-8-6-17(23-2)11-15(18)5-7-19(21)20(14)9-13/h3-11,22H,12H2,1-2H3
• InChI Key： YLHDXAVWSXNYGL-UHFFFAOYSA-N
• SMILES： C1=C2C(C3C(C=C2)=C2C(C=CC(C)=C2)=CC=3CO)=CC=C1OC

Computed Properties

• Exact Mass: 302.13074

Experimental Properties

• Density: 1.229±0.06 g/cm3(Predicted)
• Boiling Point: 552.3±35.0 °C(Predicted)
• PSA: 29.46
• pka: 14.24±0.10(Predicted)